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Compound of Interest

Compound Name: Methyl 6-bromo-4-chloronicotinate

Cat. No.: B572490 Get Quote

An In-depth Technical Guide to the Safety and Handling of Methyl 6-bromo-4-
chloronicotinate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 6-bromo-4-chloronicotinate is a halogenated pyridine derivative with potential

applications in pharmaceutical research and development. Notably, it has been identified as a

potential inhibitor of TNFα and IRAK4, suggesting its relevance in inflammatory and immune

response pathways.[1] This guide provides a comprehensive overview of the safety protocols

and handling procedures necessary for the responsible use of this compound in a laboratory

setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Methyl 6-bromo-4-
chloronicotinate is presented below.
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Property Value Reference

CAS Number 1256789-73-7

Linear Formula C₇H₅BrClNO₂

Molecular Weight 250.48 g/mol [2]

Physical Form Solid

Appearance White to off-white solid [2]

Purity ≥96%

Storage Temperature
2-8°C under an inert

atmosphere
[1]

Hazard Identification and Safety Information
Methyl 6-bromo-4-chloronicotinate is classified as a hazardous substance. The following

table summarizes its hazard statements and corresponding classifications.

Hazard Statement Classification

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

H335 May cause respiratory irritation

Signal Word: Warning

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.
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P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

P330: Rinse mouth.

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols: Safe Handling and
Personal Protection
Due to the hazardous nature of Methyl 6-bromo-4-chloronicotinate, strict adherence to

safety protocols is mandatory.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles that meet the standards of EN166 (EU) or

NIOSH (US).

Hand Protection: Wear impervious chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected prior to use. Dispose of contaminated gloves after use in accordance with

good laboratory practices.
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Skin and Body Protection: Wear a laboratory coat, and consider additional protective clothing

if there is a risk of significant exposure.

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator with a P95 (US) or P1 (EU EN 143) particle filter is recommended.

General Laboratory Handling Protocol
Work Area: All manipulations of Methyl 6-bromo-4-chloronicotinate should be performed in

a well-ventilated chemical fume hood.

Weighing: When weighing the solid compound, use an analytical balance within a fume hood

or a ventilated balance enclosure to minimize dust generation.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing. Ensure the solvent is appropriate and compatible.

Spills: In the event of a spill, evacuate the area. For small spills of the solid, carefully sweep

up the material, avoiding dust generation, and place it in a sealed container for disposal. For

liquid spills, absorb with an inert material and place in a sealed container for disposal. Do not

let the product enter drains.

Waste Disposal: Dispose of all waste containing Methyl 6-bromo-4-chloronicotinate as

hazardous chemical waste in accordance with local, state, and federal regulations.

First Aid Measures
In case of exposure, follow these first aid procedures and seek immediate medical attention.
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Exposure Route First Aid Procedure

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Never give anything by mouth

to an unconscious person. Call a physician or

poison control center immediately.

Inhalation

If inhaled, move the person into fresh air. If not

breathing, give artificial respiration. Consult a

physician.

Skin Contact
In case of skin contact, wash off with soap and

plenty of water. Consult a physician.

Eye Contact

In case of eye contact, rinse thoroughly with

plenty of water for at least 15 minutes and

consult a physician.

Storage and Stability
Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated

place.[3] The recommended storage temperature is 2-8°C under an inert atmosphere.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents.

Potential Biological Activity and Signaling Pathway
Methyl 6-bromo-4-chloronicotinate has been identified as a potential inhibitor of Tumor

Necrosis Factor-alpha (TNFα) and Interleukin-1 Receptor-Associated Kinase 4 (IRAK4).[1]

These proteins are key components of inflammatory signaling pathways. The diagram below

illustrates a simplified representation of the logical relationship of this compound to these

targets.
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Potential Inhibition of Inflammatory Signaling

Methyl 6-bromo-4-chloronicotinate

TNFα IRAK4

Inflammatory Response

Click to download full resolution via product page

Caption: Inhibition of TNFα and IRAK4 by Methyl 6-bromo-4-chloronicotinate.

The following workflow outlines the general steps for handling this compound in a research

setting, from receipt to disposal.
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Experimental Workflow for Methyl 6-bromo-4-chloronicotinate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b572490?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB32552757.htm
https://file.medchemexpress.com/batch_PDF/HY-W022073/Methyl-4-bromo-6-chloronicotinate-COA-34178-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3238403&productDescription=5-BRMO-6-CHLRONICOTINIC+AC+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b572490#methyl-6-bromo-4-chloronicotinate-safety-and-handling
https://www.benchchem.com/product/b572490#methyl-6-bromo-4-chloronicotinate-safety-and-handling
https://www.benchchem.com/product/b572490#methyl-6-bromo-4-chloronicotinate-safety-and-handling
https://www.benchchem.com/product/b572490#methyl-6-bromo-4-chloronicotinate-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b572490?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

